Cas no 2158372-04-2 (2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol)

• Product Name: 2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol
• CAS No: 2158372-04-2
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6104601
• PubChem ID: 165630316
• Update Time: 2025-06-15

2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol
• α,α-Dimethyl-2-(trifluoromethyl)-3-pyridinemethanol
• EN300-1939321
• 2-[2-(trifluoromethyl)pyridin-3-yl]propan-2-ol
• 2158372-04-2

• Inchi： 1S/C9H10F3NO/c1-8(2,14)6-4-3-5-13-7(6)9(10,11)12/h3-5,14H,1-2H3
• InChI Key： PIJODUHKGABUDX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1C(F)(F)F)(O)(C)C

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol

Comprehensive Overview of 2-2-(Trifluoromethyl)pyridin-3-ylpropan-2-ol (CAS No. 2158372-04-2)

The compound 2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol (CAS No. 2158372-04-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and propan-2-ol moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical for improving drug bioavailability, a topic frequently searched in AI-driven drug design and computational chemistry forums. The compound’s pyridine core also aligns with trends in heterocyclic chemistry, a hot topic in organic synthesis.

From an industrial perspective, CAS No. 2158372-04-2 is often explored for its scalability in green chemistry applications. Sustainable synthesis methods, such as catalytic fluorination or flow chemistry, are frequently discussed in relation to such intermediates. This aligns with user queries like “eco-friendly synthesis of fluorinated pyridines” or “cost-effective routes to trifluoromethyl derivatives,” highlighting its relevance in modern chemical manufacturing.

The compound’s physicochemical properties—such as solubility, melting point, and stability—are key to its utility. Analytical techniques like NMR spectroscopy and HPLC purity testing are commonly employed to characterize 2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol, addressing frequent search terms like “how to analyze fluorinated pyridines.” These methods ensure compliance with regulatory standards, a concern for many pharmaceutical developers.

In agrochemical research, the trifluoromethyl group in CAS No. 2158372-04-2 is prized for its ability to enhance pesticidal activity. This connects to trending searches on “next-generation crop protection chemicals” and “fluorine in agrochemicals.” The compound’s potential as a building block for herbicides or fungicides underscores its versatility beyond pharmaceuticals.

Safety and handling of 2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol are also frequently queried topics. While not classified as hazardous, proper storage conditions (e.g., inert atmospheres, moisture control) are often discussed in chemical forums and material safety data sheets. This reflects broader user interest in “best practices for handling fluorinated intermediates.”

Looking ahead, the compound’s applications in medicinal chemistry and material science are expected to expand. With growing interest in personalized medicine and high-throughput screening, CAS No. 2158372-04-2 may play a pivotal role in discovering novel therapeutics. Its compatibility with click chemistry and bioconjugation techniques further broadens its utility, addressing queries like “fluorinated linkers for drug delivery.”

In summary, 2-2-(trifluoromethyl)pyridin-3-ylpropan-2-ol (CAS No. 2158372-04-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rising interest in fluorine chemistry and sustainable synthesis, position it as a compound of enduring scientific and industrial relevance.